Cas no 114896-32-1 (16-Mercaptohexadecan-1-ol)

16-Mercaptohexadecan-1-ol Properties

Names and Identifiers

• 1-Hexadecanol,16-mercapto-
• 16-Mercapto-1-hexadecanol
• 16-sulfanylhexadecan-1-ol
• 16-MERCAPTOHEXADECAN-1-OL
• 16-mercaptohexadecanol
• 1-Hexadecanol,16-mercapto
• 1-Hexadecanol, 16-mercapto-
• 16-Mercaptohexadecan-l-ol
• DTXSID30396084
• BS-19312
• 114896-32-1
• FT-0650653
• AKOS015856581
• GRUQGBJWKWOITP-UHFFFAOYSA-N
• SCHEMBL944745
• J-003153
• DB-180785
• 16-MERCAPTO-1-HEXADECANOL
• +Expand

• MDL： MFCD03701687
• InChIKey： GRUQGBJWKWOITP-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H34OS/c17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18/h17-18H,1-16H2
• SMILES： C(CCCCCCCCS)CCCCCCCO

Computed Properties

• Exact Mass: 274.233037g/mol
• Surface Charge: 0
• XLogP3: 6.7
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 15
• Monoisotopic Mass: 274.233037g/mol
• Monoisotopic Mass: 274.233037g/mol
• Topological Polar Surface Area: 21.2Ų
• Heavy Atom Count: 18
• Complexity: 139
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 5.36990
• PSA: 59.03000
• Refractive Index: 1.474
• Boiling Point: 382.4°Cat760mmHg
• Flash Point: 185.1°C
• Density: 0.902

16-Mercaptohexadecan-1-ol Security Information

• Dangerous goods sign： Xi
• HazardClass：IRRITANT

16-Mercaptohexadecan-1-ol Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%